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Compound of Interest

Compound Name:
5-Chloro-2-(3,4-

dimethylphenoxy)aniline

CAS No.: 893750-99-7

Cat. No.: B3164881 Get Quote

Executive Summary
5-Chloro-2-(3,4-dimethylphenoxy)aniline (CAS: 893750-99-7) is a highly specialized,

sterically hindered halogenated diaryl ether amine. In modern chemical research, substituted

phenoxyanilines serve as critical building blocks for the synthesis of complex pharmaceutical

active ingredients (APIs) and advanced optoelectronic materials, such as poly(triphenylamines)

used in non-volatile memory devices.

Due to the presence of the primary aniline moiety, handling this compound requires strict

adherence to specialized toxicological protocols. This whitepaper synthesizes the

physicochemical profiling, mechanistic safety data, and field-proven experimental workflows

required for the safe and effective utilization of this compound in advanced synthetic settings.

Physicochemical Profiling
Understanding the structural parameters of 5-Chloro-2-(3,4-dimethylphenoxy)aniline is

essential for predicting its solubility, reactivity, and biological permeability. The compound

features a lipophilic 3,4-dimethylphenoxy group ortho to a primary amine, with a meta-chloro

substituent that exerts an electron-withdrawing inductive effect, slightly reducing the basicity of

the amine[1].

Table 1: Physicochemical Properties
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Property Value / Description

Chemical Name 5-Chloro-2-(3,4-dimethylphenoxy)aniline

CAS Number 893750-99-7

Molecular Formula C₁₄H₁₄ClNO

Molecular Weight 247.72 g/mol

Structural Class
Halogenated Diaryl Ether / Primary Aromatic

Amine

Predicted Lipophilicity (LogP) High (Highly permeable through dermal barriers)

Reactivity Profile
Weak base; susceptible to N-oxidation and

electrophilic aromatic substitution

Toxicological Mechanisms & Safety Data (SDS Core)
Standard safety data sheets often list generic hazards, but true laboratory safety requires an

understanding of the mechanistic causality behind chemical toxicity.

GHS Hazard Classification
H302 / H312 / H332: Harmful if swallowed, in contact with skin, or inhaled.

H315 / H319: Causes skin and serious eye irritation.

H373: May cause damage to organs (Blood/Hematopoietic system) through prolonged or

repeated exposure.

H411: Toxic to aquatic life with long-lasting effects.

Mechanistic Toxicology: Methemoglobinemia
Like many lipophilic aromatic amines, 5-Chloro-2-(3,4-dimethylphenoxy)aniline poses a

severe systemic risk due to its rapid dermal and gastrointestinal absorption. Once in the

bloodstream, the compound is transported to the liver, where it undergoes N-oxidation

mediated by hepatic Cytochrome P450 enzymes (specifically CYP2E1)[2].
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This enzymatic oxidation converts the aniline into a highly reactive phenylhydroxylamine

intermediate. This intermediate engages in a futile redox cycle with its corresponding nitroso

derivative. During this cycling, it donates electrons to molecular oxygen, generating massive

amounts of superoxide radicals (O₂⁻)[2]. These reactive oxygen species rapidly oxidize the

ferrous iron (Fe²⁺) within hemoglobin to the ferric state (Fe³⁺), producing methemoglobin.

Methemoglobin is incapable of binding and transporting oxygen, leading to functional anemia,

severe tissue hypoxia, and central cyanosis that does not respond to standard oxygen

therapy[2].

Clinical Antidote Mechanism
In the event of severe systemic exposure, the standard clinical antidote is Methylene Blue[2].

Methylene blue acts as an exogenous electron carrier. It is reduced by the NADPH-dependent

enzyme cytochrome b5 reductase to leukomethylene blue, which then directly donates

electrons to the ferric iron of methemoglobin, rapidly reducing it back to functional ferrous

hemoglobin[2].

Experimental Workflows
Workflow 1: High-Containment Handling &
Decontamination Protocol
Because 5-Chloro-2-(3,4-dimethylphenoxy)aniline is highly lipophilic, standard soap and

water are insufficient for decontamination and may actually increase the surface area of dermal

exposure. This protocol utilizes chemical logic to neutralize the hazard.

Step-by-Step Methodology:

Barrier Protection: Don butyl rubber gloves. Standard nitrile gloves offer limited breakthrough

times for halogenated aromatic amines.

Handling Environment: Weigh and transfer the solid exclusively within a Class II Type B2

biological safety cabinet or a dedicated chemical fume hood to prevent inhalation of

aerosolized dust.

Spill Decontamination (The Causality of Acid Washing): In the event of a surface spill,

immediately apply a 1M Citric Acid or 5% Hydrochloric Acid (HCl) solution to the affected
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area.

Scientific Rationale: The primary aniline is a weak free base. Applying an acidic wash

protonates the amine (R-NH₂ → R-NH₃⁺), converting the highly lipophilic, skin-permeable

free base into a highly water-soluble, non-volatile anilinium salt.

Cleanup: Absorb the protonated anilinium salt solution with inert absorbent pads.

Disposal: Seal the pads in a chemically compatible container and dispose of them as

halogenated hazardous waste.

Workflow 2: Buchwald-Hartwig Cross-Coupling
Application
Phenoxyanilines are frequently utilized in Buchwald-Hartwig amination reactions to synthesize

complex poly(triphenylamines) for optoelectronics. The steric hindrance of the ortho-phenoxy

group and the deactivating nature of the meta-chloro substituent require a highly active,

rationally designed palladium catalyst system.

Step-by-Step Methodology:

Inert Atmosphere Preparation: Inside an argon-filled glovebox, charge an oven-dried Schlenk

flask with 5-Chloro-2-(3,4-dimethylphenoxy)aniline (1.0 equiv), the target aryl bromide (1.0

equiv), and Sodium tert-butoxide (NaOtBu) (1.5 equiv).

Scientific Rationale: NaOtBu is required to deprotonate the palladium-bound amine

intermediate, but it is highly hygroscopic. Inert handling prevents the formation of NaOH,

which would hydrolyze the aryl halide.

Catalyst Assembly: Add Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%) and

Tri-tert-butylphosphine [P(t-Bu)₃] (4 mol%).

Scientific Rationale: The extreme steric bulk and electron richness of the P(t-Bu)₃ ligand

are critical here. The bulkiness forces the palladium center into a highly reactive mono-

ligated Pd(0) state, accelerating the challenging oxidative addition into the aryl halide,

while the electron richness facilitates the final reductive elimination step despite the steric

crowding of the ortho-phenoxy group.
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Solvent Addition: Add anhydrous, degassed toluene to achieve a 0.2 M concentration.

Reaction Execution: Seal the Schlenk flask, remove it from the glovebox, and heat the

mixture at 105°C for 24 hours under continuous magnetic stirring.

Workup: Cool to room temperature, quench with a saturated aqueous ammonium chloride

solution, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify the target

diarylamine via silica gel flash chromatography.

Signaling & Metabolic Pathway Visualization
The following diagram illustrates the toxicokinetic pathway of phenoxyanilines, demonstrating

the mechanism of methemoglobinemia and the targeted intervention of methylene blue.
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Metabolic activation of phenoxyanilines to methemoglobin and methylene blue rescue pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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